N-Desethyl Acetildenafil

• CAS: 147676-55-9
• Synonyms: 5-[2-Ethoxy-5-(1-piperazinylacetyl)phenyl]-1,4-dihydro-1-methyl_x000B_-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• Molecular Formula: C23H30N6O3
• Molecular Weight: 438.5 g/mol
• SMILES: CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCNCC4)OCC)C
• InChI: InChI=1S/C23H30N6O3/c1-4-6-17-20-21(28(3)27-17)23(31)26-22(25-20)16-13-15(7-8-19(16)32-5-2)18(30)14-29-11-9-24-10-12-29/h7-8,13,24H,4-6,9-12,14H2,1-3H3,(H,25,26,31)
• InChIKey: WEOQBTNHLQVMQF-UHFFFAOYSA-N

Laboratories performing PDE5 inhibitor adulteration testing require exact reference materials to avoid systematic LC-MS/MS quantification bias. N-Desethyl Acetildenafil is the primary N-dealkylated metabolite of acetildenafil, essential for forensic confirmation and regulatory compliance under GB 31658.17-2021. • Critical metabolite marker with unique IMS dual-peak signature (K₀ = 1.0280 cm² V⁻¹ s⁻¹ fragment) for orthogonal confirmation. • Mandatory for achieving validated LOQs of 1.0 μg/kg in animal-derived food matrices. • Supplied with >95% HPLC purity to ensure accurate matrix-matched calibration without cross-analyte interference.

N-Desethyl Acetildenafil Procurement & Analogue Differentiation

N-Desethyl Acetildenafil (CAS 147676-55-9), a pyrazolopyrimidinone derivative with molecular formula C23H30N6O3 and molecular weight 438.52, is structurally related to sildenafil and classified as a phosphodiesterase type 5 (PDE5) inhibitor . This compound occurs as the primary N-dealkylated metabolite of acetildenafil, an unapproved sildenafil analogue, and is not itself an approved pharmaceutical agent . Its predominant scientific and industrial procurement relevance resides not in therapeutic applications, but as a critical analytical reference standard for detecting illicit adulteration in dietary supplements, forensic toxicology casework, and pharmaceutical impurity profiling [1].

1 Analytical reference standard for LC-MS/MS calibration and quantification workflows

2 Free metabolite quantification in biological matrices and adulterated product testing

3 Regulatory and forensic detection method validation requiring certified reference material

• [1] mzCloud. N-Desethyl acetildenafil - Advanced Mass Spectral Database Entry. HighChem LLC. View Source

Why Substituting N-Desethyl Acetildenafil Fails

In forensic and quality control laboratories, the interchangeability of PDE5 inhibitor analogues is analytically unsound. N-Desethyl Acetildenafil possesses a unique molecular identity characterized by a free piperazine nitrogen following N-deethylation, which fundamentally alters its chromatographic retention behavior, mass spectrometric fragmentation pattern, and ionization efficiency relative to its parent compound acetildenafil or N-Boc-protected derivatives [1]. Regulatory detection methods validated for acetildenafil or sildenafil cannot reliably quantify N-Desethyl Acetildenafil without a certified reference standard of the exact compound, as cross-calibration introduces systematic bias due to divergent response factors in LC-MS/MS systems . Furthermore, the compound's distinct ion mobility spectrum—exhibiting partial fragmentation α to the carbonyl group to produce a characteristic fragment ion (K₀ = 1.0280 cm² V⁻¹ s⁻¹) alongside the intact molecular ion—distinguishes it from sildenafils and avanafil, which yield only single molecular ion peaks [2]. Substituting with a structurally related analogue, even N-Boc-N-desethyl Acetildenafil or the deuterated d8 variant, is functionally inappropriate because each serves a distinct analytical purpose: the former is a synthetic intermediate/protected impurity standard, the latter an isotopically labeled internal standard, while unlabeled N-Desethyl Acetildenafil is the required reference material for quantifying the actual metabolite in biological matrices or adulterated products.

Required N-Desethyl Acetildenafil free metabolite standard for direct quantification

vs

Risk if substituted Acetildenafil (parent) differs in MW, retention, and MS fragmentation; cross-calibration introduces systematic bias

Required Unlabeled reference standard for external calibration curves and absolute quantitation

vs

Risk if substituted Deuterated d8 variant serves only as isotopically labeled internal standard; cannot fulfill calibration role

Required Free amine metabolite standard for bioanalytical and forensic quantification

vs

Risk if substituted N-Boc-protected derivative is a synthetic intermediate standard; not suitable for free metabolite quantification

• [1] Veeprho. N-Desethyl Acetildenafil (CAS 147676-55-9) Impurity Reference Standard Datasheet. View Source
• [2] Gryniewicz-Ruzicka CM, et al. J Pharm Biomed Anal. 2012; 73: 29-34. Rapid-screening detection of acetildenafils, sildenafils and avanafil by ion mobility spectrometry. View Source

N-Desethyl Acetildenafil Differentiation Evidence

Molecular Identity vs. Parent Acetildenafil

N-Desethyl Acetildenafil differs from its parent compound acetildenafil by the absence of an N-ethyl group on the piperazine ring, yielding a free secondary amine. This structural difference results in a molecular weight reduction of 28.05 Da (Δm/z) and confers increased polarity, directly affecting reversed-phase chromatographic retention and electrospray ionization efficiency . The compound is specifically identified as an acetildenafil metabolite and a relevant impurity in synthetic acetildenafil preparations, making it a required reference material distinct from the parent API .

Molecular identity vs. parent

Head-to-head

MW 438.52 vs. acetildenafil 466.57; Δ −28.05 Da from N-deethylation; free piperazine secondary amine increases polarity

Altered retention and ionization require compound-specific reference standard

Surrogate calibration with parent compound introduces systematic error

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	438.52
Comparator Or Baseline	Acetildenafil: 466.57
Quantified Difference	-28.05 Da (loss of ethyl group)
Conditions	Chemical structure and molecular formula calculation; Acetildenafil formula: C25H34N6O3; N-Desethyl Acetildenafil formula: C23H30N6O3

Why This Matters

This mass difference is critical for accurate MS detection and quantification; using the parent compound as a surrogate standard would produce erroneous calibration due to different ionization and fragmentation characteristics.

Unlabeled vs. Deuterated Internal Standard

N-Desethyl Acetildenafil (unlabeled, CAS 147676-55-9) and N-Desethyl Acetildenafil-d8 Dihydrochloride (CAS 1215657-61-6) are analytically distinct materials with non-interchangeable roles in validated quantitative methods. The unlabeled compound (MW 438.52) serves as the primary calibration reference standard for generating external calibration curves and determining absolute concentrations in unknown samples [1]. The deuterated d8 analogue (MW 519.49 as dihydrochloride salt) functions as an isotopically labeled internal standard, added to samples prior to extraction to correct for matrix effects, recovery variability, and instrument drift .

Unlabeled vs. deuterated ISTD

Head-to-head

Unlabeled standard (MW 438.52) for external calibration; d8 variant (MW 519.49 as dihydrochloride) for matrix-effect correction only

Functionally non-interchangeable analytical roles

Both required for validated isotope-dilution LC-MS/MS methods

Evidence Dimension	Analytical Function and Molecular Weight
Target Compound Data	Unlabeled reference standard; MW 438.52; used for external calibration and method development
Comparator Or Baseline	N-Desethyl Acetildenafil-d8 Dihydrochloride; MW 519.49; used as isotopically labeled internal standard for matrix correction
Quantified Difference	Mass shift of +8 Da (hydrogen → deuterium) plus HCl salt formation; functionally non-interchangeable
Conditions	Validated LC-MS/MS quantitative methods for PDE5 inhibitors in biological matrices and dietary supplements

Why This Matters

Procuring the unlabeled compound is mandatory for establishing calibration curves and determining absolute analyte concentrations; the deuterated internal standard alone cannot fulfill this role and is used strictly for signal normalization.

• [1] CATO Research Chemicals. 147676-55-9_N-Desethyl Acetildenafil Reference Standard Product Page. ISO 17034 Certified. View Source

Regulatory Method Relevance

N-Desethyl Acetildenafil is not merely a research chemical but a directly relevant analyte in validated regulatory and forensic analytical methods. The compound (and its N-Boc-protected derivative) are explicitly included in Chinese national food safety standard GB 31658.17-2021 for the detection of sildenafil-type drugs in animal-derived foods, with method validation establishing a limit of detection (LOD) of 0.5 μg/kg and a limit of quantitation (LOQ) of 1.0 μg/kg using LC-MS/MS with isotope internal standardization . In contrast, the parent compound acetildenafil is typically included in broader PDE5 inhibitor screening panels (e.g., alongside sildenafil, tadalafil, vardenafil) with detection limits in the range of 0.25-0.43 mg/kg for health product adulteration analysis [1].

Regulatory method inclusion

Cross-study

GB 31658.17-2021: LOD 0.5 μg/kg, LOQ 1.0 μg/kg for N-desethyl acetildenafil in animal-derived foods by LC-MS/MS with isotope internal standardization

Method-specific certified reference material required for audit compliance

Acetildenafil parent methods operate at mg/kg LOD; not interchangeable

Evidence Dimension	Regulatory Method Detection Capability (LOD/LOQ)
Target Compound Data	N-Desethyl Acetildenafil (and N-Boc derivative): LOD 0.5 μg/kg, LOQ 1.0 μg/kg per GB 31658.17-2021
Comparator Or Baseline	Acetildenafil (parent): LOD range 0.25-0.43 mg/kg per UPLC-MS/MS adulteration screening methods
Quantified Difference	Approximately 250-500× lower detection capability for acetildenafil in food safety matrices compared to the N-desethyl metabolite method
Conditions	Target Compound: GB 31658.17-2021 (animal foods, LC-MS/MS with C18 column, isotope internal standard); Comparator: UPLC-MS/MS method for health products with ESI+ MRM mode

Why This Matters

Laboratories performing regulatory compliance testing to GB 31658.17-2021 must procure authentic N-Desethyl Acetildenafil reference material; substitution with acetildenafil is not methodologically valid and would fail audit requirements.

• [1] Yang K, Zhang J, Shi Q. Physical Testing and Chemical Analysis Part B: Chemical Analysis. 2018; 54(6): 703-707. UPLC-MS/MS Determination of 5 PDE5 Inhibitors Illegally Added in Aphrodisiac Health Products. View Source

PDE5 Inhibition Potency

N-Desethyl Acetildenafil retains PDE5 inhibitory activity as a metabolite, though at reduced potency relative to clinically approved PDE5 inhibitors. The compound exhibits an EC50 value of 225 nM for inhibition of PDE5 in Wistar rat mesenteric arteries, assessed by measuring the increase in acetylcholine-induced relaxation in phenylephrine-precontracted vessels [1]. For context, clinically approved PDE5 inhibitors demonstrate substantially greater potency in recombinant human enzyme assays: sildenafil IC50 = 1.6-3.7 nM, tadalafil IC50 = 1.8-4.0 nM, and vardenafil IC50 = 0.091-0.14 nM [2].

PDE5 inhibition potency

Cross-study

EC50 = 225 nM (rat mesenteric artery PDE5 functional assay); sildenafil IC50 = 1.6–3.7 nM, vardenafil IC50 = 0.091–0.14 nM (recombinant human PDE5)

Supports metabolite monitoring rationale in forensic casework

Cross-study comparison; different assay systems, interpret with caution

Evidence Dimension	PDE5 Inhibitory Potency
Target Compound Data	EC50 = 225 nM (rat mesenteric artery PDE5, functional relaxation assay)
Comparator Or Baseline	Sildenafil IC50 = 1.6-3.7 nM; Tadalafil IC50 = 1.8-4.0 nM; Vardenafil IC50 = 0.091-0.14 nM
Quantified Difference	N-Desethyl Acetildenafil is approximately 60-140× less potent than sildenafil, and >2000× less potent than vardenafil in functional enzyme assays
Conditions	Target compound: Wistar rat mesenteric arteries, inhibition of phenylephrine-induced contraction; Comparators: recombinant human PDE5 enzyme assays (different assay systems, data must be interpreted with caution)

Why This Matters

The retention of PDE5 inhibitory activity confirms that N-Desethyl Acetildenafil is a pharmacologically active metabolite, not an inert degradation product; this justifies its inclusion in bioanalytical monitoring and forensic casework where total PDE5 inhibitor exposure must be assessed.

• [1] BindingDB Entry BDBM50467491 (CHEMBL4289291). Affinity Data: EC50 225 nM for PDE5 in Wistar rat mesenteric arteries. Accessed 2026. View Source
• [2] Blount MA, Beasley A, Zoraghi R, et al. Mol Pharmacol. 2004; 66(1): 144-152. Binding of Tritiated Sildenafil, Tadalafil, or Vardenafil to PDE5 Catalytic Site. View Source

IMS Fragmentation Signature

N-Desethyl Acetildenafil and related acetildenafil analogues exhibit a characteristic ion mobility spectrometry (IMS) fragmentation pattern that fundamentally differentiates them from sildenafil-based and avanafil compounds. During IMS analysis, acetildenafils undergo partial fragmentation α to the carbonyl group along the C-N bond attaching the piperazine moiety, generating two distinct peaks: one for the intact molecular ion and one for a common fragment ion with reduced mobility (K₀ = 1.0280 cm² V⁻¹ s⁻¹) [1]. In contrast, sildenafils and avanafil each produce only a single molecular ion peak per compound, simplifying their IMS spectra but eliminating the characteristic dual-peak signature that enables specific identification of acetildenafil-derived adulterants [1].

IMS fragmentation signature

Head-to-head

Dual-peak IMS pattern: intact molecular ion + fragment ion (K₀ = 1.0280 cm² V⁻¹ s⁻¹); sildenafils and avanafil produce single molecular ion peaks only

Enables rapid class-level discrimination in screening workflows

Orthogonal screening complement to confirmatory LC-MS/MS

Evidence Dimension	Ion Mobility Spectrometry Peak Pattern
Target Compound Data	Two peaks: intact molecular ion + common fragment ion (K₀ = 1.0280 cm² V⁻¹ s⁻¹) due to α-cleavage at piperazine attachment
Comparator Or Baseline	Sildenafils and avanafil: one molecular ion peak per compound; no characteristic fragmentation under IMS desorption/ionization conditions
Quantified Difference	Acetildenafils produce 2 detectable IMS peaks; sildenafils/avanafil produce 1 peak
Conditions	Ion mobility spectrometry with desorption/ionization; adulterated herbal supplement matrices

Why This Matters

This unique dual-peak IMS signature enables rapid, instrument-based discrimination of acetildenafil-class adulterants (including N-Desethyl Acetildenafil) from other PDE5 inhibitor families in screening workflows, informing selection of confirmatory analytical methods and appropriate reference standard procurement.

• [1] Gryniewicz-Ruzicka CM, et al. J Pharm Biomed Anal. 2012; 73: 29-34. Rapid-screening detection of acetildenafils, sildenafils and avanafil by ion mobility spectrometry. View Source

Unlabeled vs. Boc-Protected Standard

N-Desethyl Acetildenafil (CAS 147676-55-9) is commercially available as a pure reference standard with typical purity specifications of >95% by HPLC and catalog pricing structures (e.g., 2.5 mg at approximately $430 USD) that reflect its specialized application as a metabolite/impurity standard . In contrast, its N-Boc-protected derivative N-Boc-N-desethyl Acetildenafil (CAS 1246820-46-1, MW 538.64) serves a fundamentally different purpose: it is an intermediate in the synthesis of acetildenafil metabolites and a protected impurity standard used in synthetic route characterization and stability studies, not for direct quantification of the free metabolite in biological samples .

Unlabeled vs. Boc-protected

Head-to-head

Free metabolite standard (CAS 147676-55-9, MW 438.52) for bioanalytical quantification; N-Boc-protected derivative (CAS 1246820-46-1, MW 538.64) for synthetic process characterization

Distinct procurement rationale; free amine standard essential for metabolite quantification

Boc-derivative not suitable for direct biological matrix quantification

Evidence Dimension	Application and Procurement Rationale
Target Compound Data	N-Desethyl Acetildenafil: Direct reference standard for quantifying free metabolite in biological/adulterated samples; purity >95% (HPLC); representative pricing: 2.5 mg ~$430
Comparator Or Baseline	N-Boc-N-desethyl Acetildenafil: Synthetic intermediate and protected impurity standard; used for process impurity profiling and synthetic route characterization; MW 538.64
Quantified Difference	Different CAS numbers (147676-55-9 vs 1246820-46-1); MW difference of +100.12 Da (Boc group addition); functionally non-interchangeable applications
Conditions	Commercial reference standard catalogs from Santa Cruz Biotechnology, TargetMol, CATO Research Chemicals, and TRC

Why This Matters

Procurement teams must distinguish between the free metabolite standard (N-Desethyl Acetildenafil) and its Boc-protected derivative to avoid costly mis-purchasing; the free metabolite standard is essential for bioanalytical and forensic quantification, while the Boc-derivative is relevant only to synthetic and process chemistry applications.

N-Desethyl Acetildenafil Application Scenarios

Regulatory Food Safety Adulterant Testing

N-Desethyl Acetildenafil reference standard is explicitly required for laboratories performing compliance testing under Chinese National Food Safety Standard GB 31658.17-2021, which mandates the determination of sildenafil-type drugs in animal-derived foods using LC-MS/MS with isotope internal standardization . The validated method achieves an LOD of 0.5 μg/kg and LOQ of 1.0 μg/kg for this specific analyte, with mandatory quality control requirements including matrix-matched calibration standards at LOQ, 2×LOQ, and 10×LOQ levels, and acceptance criteria of 70-120% recovery with RSD ≤15% . Laboratories substituting alternative PDE5 inhibitor standards would fail method validation and regulatory audit requirements.

Forensic Toxicology Metabolite Analysis

In forensic casework involving suspected PDE5 inhibitor exposure or intoxication, N-Desethyl Acetildenafil serves as a key metabolite marker for confirming acetildenafil ingestion. The compound's PDE5 inhibitory activity (EC50 225 nM in rat mesenteric artery assays) confirms it is pharmacologically active, not an inert degradation product, necessitating its inclusion in comprehensive toxicological panels [1]. Validated LC-MS/MS methods for PDE5 inhibitors in human blood plasma, such as those achieving linear ranges of 5-1000 ng/mL for sildenafil and comparable ranges for metabolites, establish the analytical framework into which N-Desethyl Acetildenafil quantitation would be incorporated, with the unlabeled reference standard essential for generating calibration curves [2].

Dietary Supplement Adulteration Screening

Regulatory and contract testing laboratories developing or validating methods for detecting illegal PDE5 inhibitor adulteration in sexual enhancement supplements must include N-Desethyl Acetildenafil in their analyte panels. UPLC-MS/MS methods validated for detecting acetildenafil alongside sildenafil, tadalafil, vardenafil, and pseudo-vardenafil demonstrate detection limits in the range of 0.25-0.43 mg/kg and recoveries of 97.2-104% with RSDs ≤1.1% [3]. N-Desethyl Acetildenafil, as the primary N-dealkylated metabolite of acetildenafil, is a critical confirmatory marker that distinguishes authentic acetildenafil adulteration from other sildenafil analogues. The compound's unique IMS dual-peak signature (intact ion plus K₀ = 1.0280 cm² V⁻¹ s⁻¹ fragment) provides an orthogonal, rapid screening approach complementary to LC-MS/MS confirmation [4].

Pharmaceutical Impurity Profiling

In pharmaceutical research settings investigating the synthesis of acetildenafil or characterizing impurity profiles of sildenafil analogue preparations, N-Desethyl Acetildenafil serves as a process-related impurity and degradation product standard. The compound is explicitly categorized under pharmaceutical API drug impurities/metabolites by multiple reference standard suppliers . Its chromatographic behavior, characterized by HPLC purity specification of >95% and distinct retention properties on reversed-phase C18 columns due to the free piperazine secondary amine, differentiates it from the more lipophilic N-Boc-protected synthetic intermediate (CAS 1246820-46-1, MW 538.64) [5]. Procurement of the authentic free amine standard is essential for accurate peak identification in impurity profiling chromatograms and for meeting ICH Q3A/B guidelines regarding identification of impurities at levels ≥0.1%.

Application

Selection Property

Validation Focus

Regulatory food safety adulterant testing

Certified reference material for GB 31658.17-2021 compliance

LC-MS/MS method validation with matrix-matched calibration at mandated LOD/LOQ levels

Forensic toxicology metabolite analysis

Free metabolite standard for PDE5 inhibitor exposure confirmation

Calibration curve generation for human plasma research matrix quantification

Dietary supplement adulteration screening

Confirmatory marker distinguishing acetildenafil-class adulterants

IMS dual-peak signature confirmation and UPLC-MS/MS panel integration

Pharmaceutical impurity profiling

Process-related impurity and degradation product standard

Peak identification in impurity chromatograms per ICH Q3A/B guidelines

• [1] BindingDB Entry BDBM50467491 (CHEMBL4289291). Affinity Data: EC50 225 nM for PDE5 in Wistar rat mesenteric arteries. View Source
• [2] Rust KY, et al. Ther Drug Monit. 2012; 34(6): 729-735. Detection and validated quantification of PDE5 inhibitors in human blood plasma by LC-MS/MS. View Source
• [3] Yang K, Zhang J, Shi Q. Physical Testing and Chemical Analysis Part B: Chemical Analysis. 2018; 54(6): 703-707. UPLC-MS/MS Determination of 5 PDE5 Inhibitors Illegally Added in Aphrodisiac Health Products. View Source
• [4] Gryniewicz-Ruzicka CM, et al. J Pharm Biomed Anal. 2012; 73: 29-34. Rapid-screening detection of acetildenafils, sildenafils and avanafil by IMS. View Source
• [5] CATO Research Chemicals. 147676-55-9_N-Desethyl Acetildenafil Reference Standard Product Page. View Source